Cas no 1808806-53-2 (3,6-dichloro-N-[1-(2-chlorophenyl)-1H-pyrazol-3-yl]pyridine-2-carboxamide)

• Product Name: 3,6-dichloro-N-[1-(2-chlorophenyl)-1H-pyrazol-3-yl]pyridine-2-carboxamide
• CAS No: 1808806-53-2
• MF: C₁₅H₉Cl₃N₄O
• MW: 367.617159605026
• CID: 6295776
• PubChem ID: 99706451
• Update Time: 2025-06-08

3,6-dichloro-N-[1-(2-chlorophenyl)-1H-pyrazol-3-yl]pyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-26611528
• 3,6-DICHLORO-N-[1-(2-CHLOROPHENYL)PYRAZOL-3-YL]PYRIDINE-2-CARBOXAMIDE
• Z1449231362
• AKOS033353058
• 1808806-53-2
• 3,6-dichloro-N-[1-(2-chlorophenyl)-1H-pyrazol-3-yl]pyridine-2-carboxamide

• Inchi： 1S/C15H9Cl3N4O/c16-9-3-1-2-4-11(9)22-8-7-13(21-22)20-15(23)14-10(17)5-6-12(18)19-14/h1-8H,(H,20,21,23)
• InChI Key： QNRMYJHJXIIHNN-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1N1C=CC(NC(C2C(=CC=C(N=2)Cl)Cl)=O)=N1

Computed Properties

• Exact Mass: 365.984194g/mol
• Monoisotopic Mass: 365.984194g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 59.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 3,6-dichloro-N-[1-(2-chlorophenyl)-1H-pyrazol-3-yl]pyridine-2-carboxamide

Comprehensive Overview of 3,6-Dichloro-N-[1-(2-chlorophenyl)-1H-pyrazol-3-yl]pyridine-2-carboxamide (CAS No. 1808806-53-2)

3,6-Dichloro-N-[1-(2-chlorophenyl)-1H-pyrazol-3-yl]pyridine-2-carboxamide (CAS No. 1808806-53-2) is a specialized chemical compound that has garnered significant attention in the fields of agrochemical and pharmaceutical research. This compound, characterized by its unique molecular structure, is often explored for its potential applications in crop protection and medicinal chemistry. Researchers are particularly interested in its pyridine and pyrazole moieties, which are known to contribute to its biological activity.

The compound's carboxamide functional group plays a pivotal role in its interactions with biological targets, making it a subject of study for optimizing efficacy and selectivity. In agrochemical contexts, derivatives of this compound are investigated for their potential as pesticides or herbicides, addressing the growing demand for sustainable agricultural solutions. Meanwhile, in pharmaceuticals, its structural features align with the design of small-molecule inhibitors, which are crucial for targeting specific enzymes or receptors.

Recent trends in scientific literature highlight the importance of heterocyclic compounds like 3,6-dichloro-N-[1-(2-chlorophenyl)-1H-pyrazol-3-yl]pyridine-2-carboxamide in addressing global challenges such as food security and drug resistance. For instance, its potential role in combating pest resistance in crops aligns with the broader agricultural industry's focus on sustainable farming practices. Similarly, its relevance in medicinal chemistry ties into the search for novel therapeutic agents against emerging diseases.

From a synthetic chemistry perspective, the compound's chlorinated aromatic components and amide linkage offer versatility in derivatization, enabling researchers to fine-tune its properties for specific applications. This adaptability is particularly valuable in structure-activity relationship (SAR) studies, where minor modifications can significantly alter biological performance. Laboratories worldwide are exploring its synthesis routes to improve yield and purity, ensuring its viability for large-scale applications.

Environmental and safety considerations are also critical when discussing 3,6-dichloro-N-[1-(2-chlorophenyl)-1H-pyrazol-3-yl]pyridine-2-carboxamide. Regulatory bodies emphasize the need for eco-friendly formulations and low-toxicity profiles, driving innovation in green chemistry approaches. Researchers are actively investigating its degradation pathways and ecological impact to align with global sustainability goals.

In summary, 3,6-dichloro-N-[1-(2-chlorophenyl)-1H-pyrazol-3-yl]pyridine-2-carboxamide (CAS No. 1808806-53-2) represents a multifaceted compound with promising applications in both agrochemical and pharmaceutical industries. Its structural complexity and functional diversity make it a valuable candidate for addressing contemporary challenges in crop protection and drug development. As research progresses, this compound is likely to remain at the forefront of scientific and industrial advancements.